Cas no 2679832-58-5 (rac-(1R,2R)-2-{3-(2,2,2-trifluoroacetamido)methylphenyl}cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-{3-(2,2,2-trifluoroacetamido)methylphenyl}cyclopropane-1-carboxylic acid
• CAS No: 2679832-58-5
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5631520
• PubChem ID: 165923416
• Update Time: 2025-10-29

rac-(1R,2R)-2-{3-(2,2,2-trifluoroacetamido)methylphenyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287370
• rac-(1R,2R)-2-{3-[(2,2,2-trifluoroacetamido)methyl]phenyl}cyclopropane-1-carboxylic acid
• 2679832-58-5
• rac-(1R,2R)-2-{3-(2,2,2-trifluoroacetamido)methylphenyl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H12F3NO3/c14-13(15,16)12(20)17-6-7-2-1-3-8(4-7)9-5-10(9)11(18)19/h1-4,9-10H,5-6H2,(H,17,20)(H,18,19)/t9-,10+/m0/s1
• InChI Key： NOJMCDRPRMHYKV-VHSXEESVSA-N
• SMILES： FC(C(NCC1=CC=CC(=C1)[C@@H]1C[C@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 287.07692773g/mol
• Monoisotopic Mass: 287.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,2R)-2-{3-(2,2,2-trifluoroacetamido)methylphenyl}cyclopropane-1-carboxylic acid

Introducing Rac-(1R,2R)-2-{3-(2,2,2-trifluoroacetamido)methylphenyl}cyclopropane-1-carboxylic acid (CAS No. 2679832-58-5): A Novel Compound with Implications in Modern Medicinal Chemistry

Rac-(1R,2R)-2-{3-(2,2,2-trifluoroacetamido)methylphenyl}cyclopropane-1-carboxylic acid, identified by its unique Chemical Abstracts Service (CAS) number 2679832-58-5, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential therapeutic applications. The cyclopropane ring, a key structural feature, introduces rigidity that can modulate binding interactions with biological targets, while the presence of a trifluoroacetamide moiety enhances metabolic stability and lipophilicity—properties that are increasingly sought after in drug design.

The (1R,2R) stereochemistry of this compound is particularly noteworthy, as stereochemical control is often critical for the efficacy and safety of pharmaceuticals. The cyclopropane-1-carboxylic acid core provides a versatile scaffold for further derivatization, enabling the exploration of diverse pharmacological profiles. Recent studies have highlighted the utility of cyclopropane-containing compounds in inhibiting enzymes and receptors involved in inflammatory and infectious diseases, making this molecule a promising candidate for further investigation.

The phenyl ring substituent at the 3-position of the trifluoroacetamide is another defining characteristic of this compound. Phenyl rings are ubiquitous in drug molecules due to their ability to engage in π-stacking interactions and hydrophobic effects, which can enhance binding affinity. The specific orientation of the phenyl group relative to the cyclopropane ring may influence the compound's interaction with biological targets, potentially leading to novel mechanisms of action.

One of the most compelling aspects of Rac-(1R,2R)-2-{3-(2,2,2-trifluoroacetamido)methylphenyl}cyclopropane-1-carboxylic acid is its potential as a lead compound for drug discovery. The combination of structural rigidity provided by the cyclopropane ring and functional groups such as the trifluoroacetamide and phenyl moiety creates a rich chemical space for exploration. Computational modeling studies have suggested that this compound may interact with proteins involved in metabolic pathways relevant to neurological disorders and cancer. These findings align with emerging research trends that emphasize the importance of structure-based drug design in identifying novel therapeutics.

In recent years, there has been growing interest in fluorinated compounds due to their unique physicochemical properties. The introduction of fluorine atoms into molecules can alter their metabolic fate, improve pharmacokinetic profiles, and enhance binding affinity. The trifluoroacetamide group in this compound exemplifies such an approach, offering potential advantages over non-fluorinated analogs. Preclinical studies have begun to explore the pharmacological activity of related compounds, demonstrating inhibitory effects on enzymes such as cyclooxygenases (COX) and proteases. These preliminary results are encouraging and warrant further investigation into the therapeutic potential of this class of molecules.

The synthesis of Rac-(1R,2R)-2-{3-(2,2,2-trifluoroacetamido)methylphenyl}cyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The cyclopropane ring is notoriously difficult to functionalize due to its high strain energy; however, recent advances in transition-metal-catalyzed reactions have made it more accessible. Strategies such as asymmetric hydrogenation and cross-coupling reactions have been employed to construct the desired stereocenter and introduce functional groups with high precision. These synthetic methodologies not only contribute to the accessibility of this compound but also advance our understanding of cyclopropane chemistry.

From a medicinal chemistry perspective, this compound serves as a valuable tool for understanding structure-activity relationships (SAR). By systematically modifying its core structure—such as altering the substitution pattern on the phenyl ring or replacing the trifluoroacetamide group with other amide derivatives—researchers can gain insights into how different functional groups influence biological activity. Such SAR studies are essential for optimizing lead compounds into viable drugs and may uncover new therapeutic strategies.

The potential applications of Rac-(1R,2R)-2-{3-(2,2,2-trifluoroacetamido)methylphenyl}cyclopropane-1-carboxylic acid extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals or as an intermediate in specialty chemical synthesis. Additionally, its stability under various conditions suggests that it could be suitable for formulation into controlled-release systems or other advanced drug delivery platforms.

In conclusion, Rac-(1R,2R)-2-{3-(2,2,2-trifluoroacetamido)methylphenyl}cyclopropane-1-carboxylic acid (CAS No. 2679832-58-5) represents a significant contribution to modern medicinal chemistry. Its complex architecture and functional diversity position it as a promising lead compound for drug discovery efforts targeting neurological disorders and other diseases. As research continues to uncover new applications for fluorinated compounds and advanced synthetic methodologies, this molecule will undoubtedly play an important role in shaping future therapeutic strategies.